Cas no 876548-78-6 (2-(4-Methoxybenzyl)amino-5-nitrobenzonitrile)

• Product Name: 2-(4-Methoxybenzyl)amino-5-nitrobenzonitrile
• CAS No: 876548-78-6
• MF: C₁₅H₁₃N₃O₃
• MW: 283.282023191452
• MDL: MFCD07670800
• CID: 3110666
• PubChem ID: 4004879
• Update Time: 2025-04-21

2-(4-Methoxybenzyl)amino-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((4-Methoxybenzyl)amino)-5-nitrobenzonitrile
• 2-{[(4-methoxyphenyl)methyl]amino}-5-nitrobenzonitrile
• MFCD07670800
• SB82409
• CHEMBL4756366
• AKOS005171463
• 876548-78-6
• H23610
• 2-[(4-methoxybenzyl)amino]-5-nitrobenzonitrile
• LS-01797
• 2-[(4-methoxyphenyl)methylamino]-5-nitrobenzonitrile
• STK501348
• Z31235127
• ALBB-004880
• AKOS015941243
• CS-0302814
• 2-(4-Methoxybenzyl)amino-5-nitrobenzonitrile

• MDL： MFCD07670800
• Inchi： 1S/C15H13N3O3/c1-21-14-5-2-11(3-6-14)10-17-15-7-4-13(18(19)20)8-12(15)9-16/h2-8,17H,10H2,1H3
• InChI Key： HARPKXHGRUHXFY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNC1C=CC(=CC=1C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 283.09569129Da
• Monoisotopic Mass: 283.09569129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 90.9Ų